4-bromo-1-(oxolan-3-yl)-1H-imidazole

• IUPAC Name: 4-bromo-1-(oxolan-3-yl)imidazole
• InChI: InChI=1S/C7H9BrN2O/c8-7-3-10(5-9-7)6-1-2-11-4-6/h3,5-6H,1-2,4H2
• InChI Key: BUAYYDBXGOTBFO-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1N2C=C(N=C2)Br
• Molecular Formula: C7H9BrN2O
• Molecular Weight: 217.06 g/mol
• CAS RN: 1353855-75-0

Description

4-Bromo-1-(oxolan-3-yl)-1H-imidazole, also known as BOI, is an organic compound that has been studied for its potential applications in scientific research. It is a branched chain aliphatic hydrocarbon with a bromine atom attached to the oxolan-3-yl group. BOI has been studied for its ability to act as a catalyst in a variety of organic reactions and its potential use in the synthesis of various compounds.

Scientific Research Applications

4-bromo-1-(oxolan-3-yl)-1H-imidazole has been studied for its potential applications in scientific research. It can be used as a catalyst in a variety of organic reactions, such as the synthesis of polymers, the synthesis of pharmaceuticals, and the synthesis of bioactive compounds. 4-bromo-1-(oxolan-3-yl)-1H-imidazole can also be used as a ligand for transition metal complexes, and as a reagent for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 4-bromo-1-(oxolan-3-yl)-1H-imidazole is not fully understood. However, it is known that 4-bromo-1-(oxolan-3-yl)-1H-imidazole acts as a catalyst in organic reactions by forming a complex with the reactants. This complex facilitates the reaction by lowering the activation energy required for the reaction to occur.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-bromo-1-(oxolan-3-yl)-1H-imidazole have not been extensively studied. However, it has been shown to have antifungal activity and to be able to inhibit the growth of certain bacteria. It has also been studied for its potential use as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

The advantages of using 4-bromo-1-(oxolan-3-yl)-1H-imidazole in lab experiments include its low cost, its ease of synthesis, and its ability to act as a catalyst in a variety of organic reactions. The limitations of using 4-bromo-1-(oxolan-3-yl)-1H-imidazole in lab experiments include its lack of specificity and its potential toxicity.

Future Directions

The future directions for 4-bromo-1-(oxolan-3-yl)-1H-imidazole research include further studies into its potential applications in scientific research, its mechanism of action, and its biochemical and physiological effects. Additionally, researchers should continue to explore the potential of 4-bromo-1-(oxolan-3-yl)-1H-imidazole as a ligand for transition metal complexes and as a reagent for the synthesis of other compounds. Finally, further studies should be conducted to determine the potential uses of 4-bromo-1-(oxolan-3-yl)-1H-imidazole in drug development and to assess its potential toxicity.

Synthesis Methods

The synthesis of 4-bromo-1-(oxolan-3-yl)-1H-imidazole can be achieved through a two-step process. The first step involves the reaction of oxolan-3-yl bromide with anhydrous zinc chloride in acetonitrile to form the corresponding oxolan-3-yl zinc chloride. The second step involves the reaction of the oxolan-3-yl zinc chloride with imidazole in the presence of a base to form 4-bromo-1-(oxolan-3-yl)-1H-imidazole. This two-step synthesis is simple, efficient, and cost-effective.